Cas no 336101-27-0 (2-Propen-1-one,3-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)-)

• Product Name: 2-Propen-1-one,3-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)-
• CAS No: 336101-27-0
• MF: C₁₇H₁₅FO₃
• MW: 286.297608613968
• MDL: MFCD01901412
• CID: 322386
• PubChem ID: 5346331
• Update Time: 2025-04-19

2-Propen-1-one,3-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)-
• 2,4-DiMethoxy-4'-fluorochalcone
• NULL
• 2,4-Dimethoxy-4‘-fluorochalcone
• (2E)-3-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• SR-01000225409
• MFCD01901412
• SR-01000225409-1
• BIM-0040832.P001
• 336101-27-0
• 2,4-DIMETHOXY-4'-FLUOROCHALCONE, 97
• CHEMBL58183
• AKOS003226046

• MDL： MFCD01901412
• Inchi： 1S/C17H15FO3/c1-20-15-9-5-13(17(11-15)21-2)6-10-16(19)12-3-7-14(18)8-4-12/h3-11H,1-2H3/b10-6+
• InChI Key： BZMXLKULLDWQBK-UXBLZVDNSA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 286.10100
• Monoisotopic Mass: 286.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.2105 (estimate)
• Melting Point: 117 °C
• Boiling Point: 118 °C
• Flash Point: 215.1°C
• Refractive Index: 1.579
• PSA: 35.53000
• LogP: 3.73900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones